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Compound of Interest

Compound Name: Medroxyprogesterone-d7

Cat. No.: B12402360

This document provides a comprehensive technical overview of Medroxyprogesterone-d7,
with a focus on its safety, handling, storage, and disposal. It is intended for researchers,
scientists, and drug development professionals who may work with this isotopically labeled
compound. The safety and toxicological information presented is primarily based on data for
Medroxyprogesterone and its widely used ester, Medroxyprogesterone Acetate (MPA), as
specific comprehensive safety data for the deuterated analog is limited. The primary chemical
and biological properties are considered sufficiently similar for the purpose of risk assessment
and safe handling.

Medroxyprogesterone-d7 is a deuterium-labeled version of Medroxyprogesterone, a synthetic
progestin. Its primary application in research and development is as an internal standard for the
precise quantification of Medroxyprogesterone in biological samples using analytical
techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Hazard Identification and Safety Precautions

Medroxyprogesterone and its analogs are classified as hazardous substances. The parent
compound, Medroxyprogesterone Acetate, is identified as a substance that may cause cancer
and reproductive harm. Long-term use or occupational exposure may increase the risk of
cancer of the breast, uterus, or ovaries. It is categorized as a Group 2B carcinogen ("Possibly
carcinogenic to humans") by the International Agency for Research on Cancer (IARC).
Furthermore, it is classified as a reproductive toxin that may impair fertility or harm an unborn
child.
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Table 1: GHS Hazard Classification for Medroxyprogesterone Acetate

Hazard Class Category Hazard Statement

H351 - Suspected of

Carcinogenicity 2 .
causing cancer.

H360 - May damage fertility or

Reproductive Toxicity 1A/ 1B )
the unborn child.

| Aquatic Hazard (Long-term) | 4 | H413 - May cause long lasting harmful effects to aquatic life.

Due to these potential health risks, Medroxyprogesterone-d7 must be handled with the care
required for a highly physiologically active and hazardous substance. All safety precautions
must be read and understood before handling.

Physical and Chemical Properties

Medroxyprogesterone-d7 is the deuterated form of Medroxyprogesterone. The physical and
chemical properties are largely identical to the parent compound, with a slight increase in
molecular weight due to the deuterium atoms.

Table 2: Physical and Chemical Properties of Medroxyprogesterone

© 2025 BenchChem. All rights reserved. 2/14 Tech Support


https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/product/b12402360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
Molecular Formula C22H3203
Molecular Weight 344.49 g/mol
White to off-white crystalline
Appearance
powder
Melting Point 206 - 208 °C
Insoluble in water. Slightly
B soluble in ether and methanol.
Solubility

Soluble in acetone and

dioxane.

| Stability | Stable under normal conditions of use and in air. | |

Safe Handling, Storage, and Personal Protective
Equipment

Proper handling and storage procedures are critical to minimize exposure and ensure the
integrity of the compound.

Handling

Personnel should handle Medroxyprogesterone-d7 only in designated areas, such as a
chemical fume hood or a ventilated enclosure, to control airborne concentrations. Avoid contact
with skin, eyes, and clothing, and prevent the formation of dust and aerosols. Do not eat, drink,
or smoke in areas where the compound is handled. After handling, wash hands and any
exposed skin thoroughly.

Storage

Store Medroxyprogesterone-d7 in a tightly sealed, original container in a cool, dry, and well-
ventilated area. The storage area should be secure and accessible only to authorized
personnel ("Store locked up"). Keep the compound away from incompatible materials such as
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strong oxidizing agents. Recommended storage temperature for the powdered form is often
-20°C for long-term stability.

Receive
Medroxyprogesterone-d7

Verify compound identity
and integrity of container

Damaged

Log compound into Quarantine and report
inventory system if container is compromised

'

Transport to designated
secure storage area

Store in tightly sealed container
at recommended temperature
(e.g., -20°C). Store locked up.

I
I
IPrepare for use

y

Don appropriate PPE
(Lab coat, gloves, safety glasses)

'

Work in a ventilated enclosure
(e.g., chemical fume hood)

'

Weigh required amount
(minimize dust generation)

i |

Prepare solution for Return stock compound
experimental use to secure storage

Proceed with experiment
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Caption: Workflow for receiving, storing, and handling Medroxyprogesterone-d7.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The selection of PPE should be based on
a thorough risk assessment of the procedures to be performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear tightly fitting safety goggles or
Eye/Face glasses with side-shields conforming to
EN166 (EU) or NIOSH (US) standards.

Handle with impervious chemical-resistant

gloves (e.g., nitrile, neoprene). Gloves must be

Hand .
inspected before use and changed frequently,
especially after contact with the compound.
Wear a lab coat or impervious protective
Skin/Body clothing. For bulk processing operations, more

extensive coverage may be required.

| Respiratory | For operations that may generate dust or aerosols where ventilation is
inadequate, use a NIOSH-approved N100 or CEN-approved FFP3 particulate respirator. |

First Aid and Emergency Procedures

In case of exposure, immediate action is necessary. Always have an eyewash station and
safety shower readily accessible.

Table 4: First Aid Measures by Exposure Route
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Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
_ difficult, provide oxygen. If the person is
Inhalation . . e .
not breathing, give artificial respiration.

Seek immediate medical attention.

Immediately remove all contaminated clothing.
_ Flush the affected area with large amounts of
Skin Contact )
soap and water for at least 15 minutes. Seek

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention. |

Accidental Release and Spill Response

Accidental releases should be handled only by trained personnel wearing appropriate PPE.
e Evacuate: Evacuate non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent further leakage or spillage if it is safe to do so.

o Clean-up (Solid Spill): Carefully sweep or vacuum the spilled solid material, avoiding dust
generation. A damp cloth or a HEPA-filtered vacuum is recommended.

o Clean-up (Liquid Spill): Absorb the spill with an inert material (e.g., sand, vermiculite).

o Collect: Place all contaminated material and cleaning supplies into a suitable, labeled, and
sealed container for hazardous waste disposal.
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« Decontaminate: Clean the spill area thoroughly with an appropriate solvent (e.g., alcohol),
followed by soap and water.

Assess spill size
and immediate risk

'

Large Spill?

No Yes

Evacuate non-essential Contact Emergency Response
personnel and evacuate area

'

Don appropriate PPE
(respirator, gloves, coat)

'

Contain spill
Prevent entry into drains

'

Clean up spill using
appropriate method
(absorb liquid, sweep solid)

Collect waste in a sealed,

labeled hazardous waste container

Decontaminate the spill area,
PPE, and equipment

'

Report incident per
institutional protocol
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Caption: General workflow for responding to an accidental spill of Medroxyprogesterone-d7.

Disposal Guidelines
Waste material containing Medroxyprogesterone-d7 must be treated as hazardous chemical
waste.

e Do not dispose of down the drain or into the environment.

e Collect: All waste, including empty containers, contaminated PPE, and spill cleanup
materials, must be collected in properly labeled, sealed containers.

» Regulations: Dispose of the waste in accordance with all applicable local, state, and federal
regulations. This typically involves transfer to an approved and licensed hazardous waste
disposal facility.
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l
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'
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Final Disposal
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Caption: A typical workflow for the compliant disposal of Medroxyprogesterone-d7 waste.
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Application in Research: Experimental Protocol

Medroxyprogesterone-d7 is primarily used as an internal standard (I1S) for the quantification
of Medroxyprogesterone in biological matrices. Below is a representative LC-MS/MS protocol
synthesized from established methods for the analysis of Medroxyprogesterone Acetate. This
protocol should be fully validated by the end-user for their specific application.

Objective

To quantify the concentration of Medroxyprogesterone in human plasma using a validated LC-
MS/MS method with Medroxyprogesterone-d7 as an internal standard.

Materials and Reagents

o Medroxyprogesterone analytical standard

» Medroxyprogesterone-d7 (Internal Standard)

o HPLC-grade Methanol, Acetonitrile, and Water

e Formic Acid

o Methyl-t-butyl ether (MTBE) or other suitable extraction solvent
e Control human plasma (K2zEDTA)

o Calibrated pipettes, vortex mixer, centrifuge, nitrogen evaporator

e LC-MS/MS system with an ESI source and a C18 analytical column

Detailed Methodology

1. Preparation of Stock and Working Solutions:

e Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of
Medroxyprogesterone and Medroxyprogesterone-d7 by dissolving the accurately weighed
compound in methanol.

o Working Standard Solutions: Serially dilute the Medroxyprogesterone stock solution with a
50:50 methanol:water mixture to create a series of working solutions for the calibration curve
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(e.g., concentrations from 1 ng/mL to 1000 ng/mL).
Internal Standard (IS) Working Solution: Dilute the Medroxyprogesterone-d7 stock solution
to a fixed concentration (e.g., 50 ng/mL) with the same diluent.

. Preparation of Calibration Curve and Quality Control (QC) Samples:

Spike appropriate volumes of the working standard solutions into blank control plasma to
create calibration standards with a final concentration range (e.g., 0.2 ng/mL to 100 ng/mL).
Prepare QC samples in blank plasma at a minimum of three concentration levels (low,
medium, high).

. Sample Extraction (Liquid-Liquid Extraction):

To 500 pL of plasma sample (calibrator, QC, or unknown), add 20 uL of the IS working
solution.

Vortex briefly to mix.

Add 4 mL of MTBE.

Cap and vortex vigorously for 10 minutes.

Centrifuge at approximately 1000 x g for 5 minutes to separate the layers.

Transfer the upper organic layer to a clean tube.

Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the dry residue in 100 uL of the mobile phase (e.g., 50:50 acetonitrile:water with
0.1% formic acid).

. LC-MS/MS Analysis:

LC System: Use a C18 column (e.g., 2.1 x 50 mm, 5 pm).

Mobile Phase: A gradient of A) Water with 0.1% formic acid and B) Acetonitrile with 0.1%
formic acid may be used.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 pL.

MS/MS System: Operate in positive electrospray ionization (ESI+) mode.

Detection: Use Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product
ion transitions for both Medroxyprogesterone and Medroxyprogesterone-d7.

. Data Analysis:

Integrate the peak areas for the analyte and the internal standard.
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Calculate the peak area ratio (Analyte Area / IS Area).

Construct a calibration curve by plotting the peak area ratio against the nominal
concentration of the calibration standards using a weighted linear regression.

Determine the concentration of Medroxyprogesterone in the unknown samples by
interpolating their peak area ratios from the calibration curve.
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Caption: A typical experimental workflow for quantifying Medroxyprogesterone using MP-d7.
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 To cite this document: BenchChem. [Medroxyprogesterone-d7: A Technical Guide to Safe
Handling, Application, and Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402360#safety-handling-and-disposal-of-
medroxyprogesterone-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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